TNKS1/PARP5A
  • ME0328
    ME0328
    • Cat. No.:
    • B608954
    • CAS No.:
    • 1445251-22-8
    • Molecular Formula:
    • C19H19N3O2
    • Molecular Weight:
    • 321.4 g/mol
    Description
    inhibits ARTD3;  structure in first source
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  • RK-287107
    RK-287107
    • Cat. No.:
    • B610497
    • CAS No.:
    • Molecular Formula:
    • C22H26F2N4O2
    • Molecular Weight:
    • 416.5 g/mol
    Description
    RK-287107 is an inhibitor of the tankyrases TNKS1 and TNKS2 (IC50s = 0.014 and 0.010 µM, respectively). It is selective for TNKS1 and TNKS2 over poly(ADP-ribose) polymerase 1 (PARP1), PARP2, and PARP10 (IC50s = ...
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  • Niraparib
    Niraparib
    • Cat. No.:
    • B1663559
    • CAS No.:
    • 1038915-60-4
    • Molecular Formula:
    • C19H20N4O
    • Molecular Weight:
    • 320.4 g/mol
    Description
    Niraparib is a 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide that has S-configuration. It is a potent inhibitor of PARP1 and PARP2 (IC50 of 3.8 and 2.1 nM, respectively) and approved as a first-line mai...
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  • K-756
    K-756
    • Cat. No.:
    • B1673263
    • CAS No.:
    • 130017-40-2
    • Molecular Formula:
    • C24H27N5O3
    • Molecular Weight:
    • 433.5 g/mol
    Description
    K-756 is a a selective Wnt/β-catenin pathway inhibitor. K-756 is also a tankyrase (TNKS) inhibitor. K-756 binds to the induced pocket of TNKS and inhibits its enzyme activity. could be a leading compound in the ...
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  • MN-64
    MN-64
    • Cat. No.:
    • B1677365
    • CAS No.:
    • 92831-11-3
    • Molecular Formula:
    • C18H16O2
    • Molecular Weight:
    • 264.3 g/mol
    Description
    Tankyrases (TNKS) are poly-ADP-ribosyltransferases, which cleave NAD+ to produce nicotinamide and ADP-ribose, which is then covalently attached to an acceptor protein in a process known as poly(ADP-ribosyl)ation...
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  • OUL245
    OUL245
    • Cat. No.:
    • B2790844
    • CAS No.:
    • Molecular Formula:
    • C8H5N3OS
    • Molecular Weight:
    • 191.21 g/mol
    Description
    OUL245 is a useful research compound. Its molecular formula is C8H5N3OS and its molecular weight is 191.21 g/mol. The purity is usually 95%.
    BenchChem offers high-quality OUL245 suitable for many research a...
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  • OM-1700
    OM-1700
    • Cat. No.:
    • B10821564
    • CAS No.:
    • Molecular Formula:
    • C25H23FN6O2
    • Molecular Weight:
    • 458.5 g/mol
    Description
    OM-1700 is a useful research compound. Its molecular formula is C25H23FN6O2 and its molecular weight is 458.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality OM-1700 suitable for many resear...
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  • YCH1899
    YCH1899
    • Cat. No.:
    • B10860740
    • CAS No.:
    • Molecular Formula:
    • C25H18BrFN6O3
    • Molecular Weight:
    • 549.4 g/mol
    Description
    YCH1899 is a useful research compound. Its molecular formula is C25H18BrFN6O3 and its molecular weight is 549.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YCH1899 suitable for many rese...
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  • Tankyrase-IN-4
    Tankyrase-IN-4
    • Cat. No.:
    • B12400324
    • CAS No.:
    • Molecular Formula:
    • C25H24N6O5
    • Molecular Weight:
    • 488.5 g/mol
    Description
    Tankyrase-IN-4 is a useful research compound. Its molecular formula is C25H24N6O5 and its molecular weight is 488.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tankyrase-IN-4 suitable fo...
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  • TC-E 5001
    TC-E 5001
    • Cat. No.:
    • B15544644
    • CAS No.:
    • Molecular Formula:
    • C20H19N5O3S
    • Molecular Weight:
    • 409.5 g/mol
    Description
    TC-E 5001 is a useful research compound. Its molecular formula is C20H19N5O3S and its molecular weight is 409.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TC-E 5001 suitable for many re...
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